Cas no 1249863-38-4 (4-(2,6-Difluorophenyl)-1,3-oxazol-2-amine)

• Product Name: 4-(2,6-Difluorophenyl)-1,3-oxazol-2-amine
• CAS No: 1249863-38-4
• MF: C₉H₆F₂N₂O
• MW: 196.153548717499
• CID: 4581382
• PubChem ID: 62066646
• Update Time: 2025-07-25

4-(2,6-Difluorophenyl)-1,3-oxazol-2-amine Chemical and Physical Properties

Names and Identifiers

• 4-(2,6-difluorophenyl)-1,3-oxazol-2-amine
• NE52471
• 4-(2,6-Difluorophenyl)-1,3-oxazol-2-amine

• Inchi： 1S/C9H6F2N2O/c10-5-2-1-3-6(11)8(5)7-4-14-9(12)13-7/h1-4H,(H2,12,13)
• InChI Key： GYGSNWVLTVNIKK-UHFFFAOYSA-N
• SMILES： FC1C=CC=C(C=1C1=COC(N)=N1)F

Computed Properties

• Exact Mass: 196.04481914 g/mol
• Monoisotopic Mass: 196.04481914 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 195
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 52
• Molecular Weight: 196.15

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenyl-1,3-oxazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Oxazoles Phenyl-1,3-oxazoles

Additional information on 4-(2,6-Difluorophenyl)-1,3-oxazol-2-amine

Introduction to 4-(2,6-Difluorophenyl)-1,3-oxazol-2-amine (CAS No: 1249863-38-4)

4-(2,6-Difluorophenyl)-1,3-oxazol-2-amine is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and medicinal chemistry due to its unique structural properties and potential biological activities. This compound, identified by the CAS number 1249863-38-4, belongs to the oxazole class of heterocyclic compounds, which are widely recognized for their role in various biological processes and therapeutic applications. The presence of fluorine atoms at the 2 and 6 positions of the phenyl ring introduces additional electronic and steric effects, making this molecule a subject of intense interest for researchers exploring novel pharmacophores.

The chemical structure of 4-(2,6-Difluorophenyl)-1,3-oxazol-2-amine consists of an oxazole ring substituted with a phenyl group at the 4-position, which is further modified by two fluorine atoms. This specific arrangement imparts a high degree of lipophilicity and metabolic stability, characteristics that are often sought after in drug candidates. The oxazole core is particularly noteworthy as it is a privileged scaffold in medicinal chemistry, frequently found in bioactive molecules across different therapeutic categories.

In recent years, there has been a surge in research focused on developing new derivatives of oxazole-based compounds due to their demonstrated efficacy in modulating various biological pathways. The introduction of fluorine atoms into the phenyl ring enhances the compound's binding affinity to biological targets by influencing electronic distributions and steric hindrance. This modification has been strategically employed in the design of drugs targeting neurological disorders, infectious diseases, and cancer.

One of the most compelling aspects of 4-(2,6-Difluorophenyl)-1,3-oxazol-2-amine is its potential as a precursor for more complex pharmacological entities. Researchers have leveraged its structural framework to develop inhibitors of enzymes involved in inflammatory pathways and kinases that play a crucial role in tumor progression. The compound's ability to interact with these targets suggests its utility in designing next-generation therapeutics that offer improved selectivity and reduced side effects.

The synthesis of 4-(2,6-Difluorophenyl)-1,3-oxazol-2-amine involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions and nucleophilic substitutions, have been employed to construct the desired framework efficiently. The fluorine atoms are typically introduced through halogen exchange or direct fluorination techniques, which highlight the importance of modern synthetic strategies in accessing such complex molecules.

From a computational chemistry perspective, 4-(2,6-Difluorophenyl)-1,3-oxazol-2-amine has been subjected to extensive molecular modeling studies to elucidate its interactions with biological targets. These studies have provided valuable insights into how the substitution pattern influences binding affinity and specificity. For instance, docking simulations have revealed that the fluorine atoms enhance binding by stabilizing key interactions through electrostatic and hydrophobic effects. Such findings are instrumental in guiding medicinal chemists toward optimizing lead compounds for clinical development.

The pharmacological profile of 4-(2,6-Difluorophenyl)-1,3-oxazol-2-amine has been explored through both in vitro and in vivo assays. Preliminary data indicate that this compound exhibits promising activity against certain cancer cell lines by inhibiting key signaling pathways involved in cell proliferation and survival. Additionally, its interaction with bacterial enzymes has been investigated as part of efforts to develop novel antibiotics targeting resistant strains. These findings underscore the versatility of oxazole derivatives as tools for drug discovery.

The regulatory landscape for compounds like 4-(2,6-Difluorophenyl)-1,3-oxazol-2-amine is governed by stringent guidelines to ensure safety and efficacy before they can be translated into clinical use. Researchers must navigate complex regulatory pathways involving preclinical testing, clinical trials, and post-marketing surveillance. The unique structural features of this compound necessitate thorough characterization to meet regulatory requirements and demonstrate its suitability for therapeutic applications.

The future directions for research on 4-(2,6-Difluorophenyl)-1,3-oxazol-2-amine include further optimization of its pharmacological properties through structure-based drug design approaches. By leveraging computational tools and high-throughput screening techniques, scientists aim to identify analogs with enhanced potency and reduced toxicity. Moreover, exploring its potential in combination therapies could open new avenues for treating multifaceted diseases such as cancer and neurodegenerative disorders.

In conclusion,4-(2,6-Difluorophenyl)-1,3-oxazol-2-amine (CAS No: 1249863-38-4) represents a significant advancement in pharmaceutical chemistry due to its innovative structure and promising biological activities. Its development underscores the importance of interdisciplinary collaboration between synthetic chemists、biologists、and computational scientists in unlocking new therapeutic opportunities. As research continues to evolve，this compound is poised to play a pivotal role in shaping future treatments for various human diseases.